Cas no 1806307-89-0 (Ethyl 4-cyano-3-methoxy-2-nitrobenzoate)

• Product Name: Ethyl 4-cyano-3-methoxy-2-nitrobenzoate
• CAS No: 1806307-89-0
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4957343
• Update Time: 2025-06-08

Ethyl 4-cyano-3-methoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-methoxy-2-nitrobenzoate

• Inchi： 1S/C11H10N2O5/c1-3-18-11(14)8-5-4-7(6-12)10(17-2)9(8)13(15)16/h4-5H,3H2,1-2H3
• InChI Key： VUCNAIRYJVLBME-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(C(=O)OCC)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Additional information on Ethyl 4-cyano-3-methoxy-2-nitrobenzoate

Comprehensive Overview of Ethyl 4-cyano-3-methoxy-2-nitrobenzoate (CAS No. 1806307-89-0)

Ethyl 4-cyano-3-methoxy-2-nitrobenzoate (CAS No. 1806307-89-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, methoxy, and nitro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the compound has been explored for its potential applications in medicinal chemistry, particularly in the design of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly focusing on its role in modulating enzymatic activity, a hot topic in precision medicine. The nitro group in the molecule offers redox versatility, which is pivotal for designing prodrugs targeting specific cellular pathways. This aligns with the trending search queries like "nitroaromatics in drug discovery" and "functionalized benzoates in pharmaceuticals," reflecting the compound's relevance in modern research.

From a synthetic perspective, Ethyl 4-cyano-3-methoxy-2-nitrobenzoate is often synthesized via esterification and nitration reactions, with yields optimized through green chemistry protocols. The push for environmentally friendly synthesis has driven innovations in catalytic methods, reducing waste and energy consumption—a key concern for industries complying with REACH regulations. Such advancements resonate with search trends like "sustainable ester synthesis" and "nitrobenzoate derivatives," highlighting the compound's alignment with eco-conscious research.

The compound's spectroscopic properties (e.g., NMR, IR) and chromatographic behavior have been extensively documented, aiding in quality control for industrial-scale production. Analytical chemists frequently search for "HPLC methods for nitrobenzoates" or "mass spectrometry of cyano esters," underscoring the need for reliable characterization data. These aspects are critical for ensuring reproducibility in high-throughput screening and combinatorial chemistry, where 1806307-89-0 is increasingly utilized.

Beyond pharmaceuticals, Ethyl 4-cyano-3-methoxy-2-nitrobenzoate finds niche applications in material science, particularly in designing photoactive polymers and organic semiconductors. Its electron-withdrawing groups enhance charge transport properties, a feature exploited in optoelectronic devices. This ties into popular searches like "nitroaromatics in OLEDs" and "ester-based conductive materials," reflecting interdisciplinary interest. As industries pivot toward renewable energy, such compounds are poised to play a pivotal role in next-generation technologies.

Regulatory and safety profiles of CAS No. 1806307-89-0 are well-documented, with emphasis on proper handling to avoid occupational exposure. While not classified as hazardous under standard protocols, its biodegradability and ecotoxicity data are frequently queried by environmental scientists, aligning with global trends in chemical safety assessment. These discussions often intersect with searches for "benzoate derivatives environmental impact," further validating the compound's multifaceted relevance.

In summary, Ethyl 4-cyano-3-methoxy-2-nitrobenzoate exemplifies the convergence of synthetic versatility and application diversity. Its utility spans drug development, agrochemicals, and advanced materials, making it a compound of enduring interest. As research continues to uncover new functionalities, its prominence in scientific literature and patent filings is expected to grow, solidifying its status as a cornerstone in modern organic synthesis.